Cas no 874288-37-6 (Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]-)

• Product Name: Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]-
• CAS No: 874288-37-6
• MF: C₁₅H₂₂BNO₃
• MW: 275.151084423065
• CID: 5716069
• PubChem ID: 135741515
• Update Time: 2025-06-11

Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 874288-37-6
• 3-(Cyclohexyl(ethyl)carbamoyl)phenylboronic acid
• H11648
• BORONIC ACID, B-[3-[(CYCLOHEXYLETHYLAMINO)CARBONYL]PHENYL]-
• BORONICACID,B-[3-[(CYCLOHEXYLETHYLAMINO)CARBONYL]PHENYL]-
• B-[3-[(Cyclohexylethylamino)carbonyl]phenyl]boronic acid
• Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]-

• Inchi： 1S/C15H22BNO3/c1-2-17(14-9-4-3-5-10-14)15(18)12-7-6-8-13(11-12)16(19)20/h6-8,11,14,19-20H,2-5,9-10H2,1H3
• InChI Key： DLSRDPGEALHICK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(B(O)O)C=1)N(CC)C1CCCCC1

Computed Properties

• Exact Mass: 275.1692737g/mol
• Monoisotopic Mass: 275.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 496.3±47.0 °C(Predicted)
• pka: 7.94±0.10(Predicted)

Additional information on Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]-

Exploring the Properties and Applications of Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]- (CAS No. 874288-37-6)

In the realm of organic chemistry and pharmaceutical research, Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]- (CAS No. 874288-37-6) has garnered significant attention due to its unique structural features and versatile applications. This compound, often referred to as a boronic acid derivative, plays a pivotal role in modern drug discovery, material science, and catalysis. Its molecular structure, which combines a phenylboronic acid moiety with a cyclohexylethylamino carbonyl group, makes it a valuable building block for designing targeted therapies and functional materials.

One of the most compelling aspects of CAS No. 874288-37-6 is its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis. Researchers and chemists frequently search for "boronic acid catalysts" or "phenylboronic acid applications" to explore its potential in creating complex molecular architectures. This compound's ability to act as a ligand or intermediate in these reactions has made it indispensable in the development of new pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in precision medicine and targeted drug delivery has further highlighted the importance of Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]-. Its boronate ester formation capability allows it to interact selectively with biological molecules, such as sugars and proteins, making it a promising candidate for bioconjugation and diagnostic applications. Recent studies have explored its use in glucose sensing and cancer therapeutics, addressing common search queries like "boronic acid in medicine" or "phenylboronic acid drug design."

From an industrial perspective, the demand for CAS No. 874288-37-6 is driven by its utility in polymer chemistry and surface modification. Its incorporation into smart materials and responsive coatings has opened new avenues for creating environmentally adaptive products. Users often search for "boronic acid functional groups" or "cyclohexylethylamino carbonyl uses" to understand its role in these cutting-edge applications.

In conclusion, Boronic acid, b-[3-[(cyclohexylethylamino)carbonyl]phenyl]- (CAS No. 874288-37-6) stands as a testament to the innovation in chemical synthesis and application. Its multifaceted properties align with current trends in green chemistry, personalized medicine, and advanced material design, making it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound will likely remain a key player in addressing some of the most pressing challenges in chemistry and beyond.